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Compound of Interest

Compound Name: Bis-(2-ethylhexyl) phosphate
Cat. No.: B8793569
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bis-(2-ethylhexyl) phosphate (DEHPA),
a versatile organophosphorus compound. This document consolidates critical information on its
nomenclature, physicochemical properties, and established experimental protocols, making it
an essential resource for professionals in research and development.

Synonyms and Alternative Names

Bis-(2-ethylhexyl) phosphate is known by a variety of names in scientific literature and
commercial applications. A comprehensive list of these identifiers is crucial for accurate
literature searches and material sourcing.

¢ |[UPAC Name: bis(2-ethylhexyl) hydrogen phosphate[1]
e CAS Number: 298-07-7[1][2][3]
e Common Synonyms and Abbreviations:

o DEHPA (Di(2-ethylhexyl) phosphoric acid)[2][4]
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o HDEHP (Hydrogen di(2-ethylhexyl) phosphate)[2][4][5]
o Bis(2-ethylhexyl) hydrogen phosphate[1][3][6][7]

o Di(2-ethylhexyl) phosphate[1]

o Phosphoric acid, bis(2-ethylhexyl) ester[1][3]

o Dioctyl phosphate[4][5][6][8]

o Bis(isooctyl)phosphate[3][6]

o P-204[2][4][5]

o TOPS 99[2][5]

o

Hostarex PA 216[3][5]

Physicochemical Properties

A summary of the key physical and chemical properties of Bis-(2-ethylhexyl) phosphate is
presented in the table below. This data is essential for experimental design, safety
considerations, and process development.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemsrc.com/en/cas/298-07-7_238059.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4464040.htm
https://www.echemi.com/products/pd1705081010-di2-ethylhexyl-phosphoric-acid-d2ehpa.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-ethylhexyl_-phosphate
https://sielc.com/bis2-ethylhexyl-phosphate
https://www.inchem.org/documents/icsc/icsc/eics1412.htm
https://www.ottokemi.com/specsheet/bis2-ethylhexyl-phosphate-97.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-ethylhexyl_-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-ethylhexyl_-phosphate
https://sielc.com/bis2-ethylhexyl-phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4464040.htm
https://www.echemi.com/products/pd1705081010-di2-ethylhexyl-phosphoric-acid-d2ehpa.html
https://www.inchem.org/documents/icsc/icsc/eics1412.htm
https://datasheets.scbt.com/sc-239351.pdf
https://sielc.com/bis2-ethylhexyl-phosphate
https://www.inchem.org/documents/icsc/icsc/eics1412.htm
https://www.chemsrc.com/en/cas/298-07-7_238059.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4464040.htm
https://www.echemi.com/products/pd1705081010-di2-ethylhexyl-phosphoric-acid-d2ehpa.html
https://www.chemsrc.com/en/cas/298-07-7_238059.html
https://www.echemi.com/products/pd1705081010-di2-ethylhexyl-phosphoric-acid-d2ehpa.html
https://sielc.com/bis2-ethylhexyl-phosphate
https://www.echemi.com/products/pd1705081010-di2-ethylhexyl-phosphoric-acid-d2ehpa.html
https://www.benchchem.com/product/b8793569/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-bis-2-ethylhexyl-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8793569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C16H3504P [11[3119]
Molecular Weight 322.42 g/mol [1]
Colorless to pale yellow or
Appearance o [5161[9]
amber liquid
Density 0.965 g/mL at 25 °C [4]
Melting Point -60 °C [4]
Flash Point 196 °C (open cup) [1][6]
N Soluble in ethanol (100
Solubility
mg/mL)
Water Solubility Slightly soluble [4]
Refractive Index n20/D 1.443 [4]

Experimental Protocols

Detailed methodologies are critical for the replication and advancement of scientific research.
This section outlines key experimental protocols involving Bis-(2-ethylhexyl) phosphate.

3.1. Synthesis of Bis-(2-ethylhexyl) phosphate

A common laboratory-scale synthesis of Bis-(2-ethylhexyl) phosphate involves the reaction of
phosphorus oxychloride with 2-ethylhexanol.[10]

e Reactants: Phosphorus oxychloride, 2-ethylhexanol, and a catalyst (e.g., a mixture of AICI3,
1-ethyl-3-methylimidazole fluoroform sulfonate, and ammonium vanadate).[10]

e Procedure:

o Phosphorus oxychloride and the catalyst are added to a reaction kettle and cooled to 0-10
°C.[10]
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o 2-ethylhexanol is slowly added over 0.5-1.5 hours with a molar ratio of phosphorus
oxychloride to 2-ethylhexanol of 1:(1.5-2.5).[10]

o The mixture is stirred continuously at 15-25 °C for 1-3 hours, allowing for the removal of
generated HCI gas.[10]

o The reaction temperature is then raised to 40-70 °C for 1-4 hours.[10]

o A 20-60% (w/w) NaOH solution is added, and the mixture is heated to 80-90 °C for 1-3
hours.[10]

o The final product is obtained after washing, filtration, and distillation.[10]

Another documented method involves the chlorination of bis(2-ethylhexyl) phosphonate to yield
the phosphate diester chloride, which is subsequently hydrolyzed.[4][11] Saponification of
tris(2-ethylhexyl) phosphate is also a viable production method.[4][11]

3.2. Quantification of Water Solubility

The water solubility of Bis-(2-ethylhexyl) phosphate can be determined by quantifying the
amount of the organophosphorus compound that dissolves in water. This is achieved by
oxidizing the compound to phosphate ions, which are then measured colorimetrically.

e Procedure:

o Saturated solutions are prepared by vigorously stirring approximately 2 ml of Bis-(2-
ethylhexyl) phosphate in 300 ml of distilled water.

o The dissolved Bis-(2-ethylhexyl) phosphate is oxidized to phosphate ions using a
potassium persulfate reagent.

o The resulting phosphate concentration is quantified colorimetrically by forming a blue
phosphomolybdate complex with a molybdate colorimetric reagent and measuring the
absorbance.

Logical Relationships in Synthesis
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The synthesis of Bis-(2-ethylhexyl) phosphate from phosphorus oxychloride and 2-
ethylhexanol follows a clear logical progression of steps designed to control the reaction and
maximize yield and purity.

Reactant Charging

dd 2-ethylhexanol slowly

Initial Reaction
(0-10 °C)

llow reaction to proceed

Stirring & HCI Removal
(15-25 °C)

ncrease temperature

Heating
(40-70 °C)

dd NaOH solution

Neutralization
(80-90 °C)

Washing, Filtration, Distillation

Purification

Final Product

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8793569/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-bis-2-ethylhexyl-phosphate
https://www.benchchem.com/product/b8793569/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-bis-2-ethylhexyl-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8793569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the synthesis of Bis-(2-ethylhexyl) phosphate.

This guide serves as a foundational resource for researchers and professionals working with
Bis-(2-ethylhexyl) phosphate. For further details on specific applications or safety and
handling, consulting the primary literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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